Cas no 7463-30-1 (n-(3-Methylpyridin-2-yl)acetamide)

• Product Name: n-(3-Methylpyridin-2-yl)acetamide
• CAS No: 7463-30-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00495347
• CID: 570566
• PubChem ID: 268295
• Update Time: 2025-05-22

n-(3-Methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylpyridin-2-yl)acetamide
• 2-Acetamido-3-picoline
• Acetamide,N-(3-methyl-2-pyridinyl)-
• N-(3-methyl-2-pyridyl)acetamide
• NSC404339
• 2-acetylamino-3-methylpyridine
• KPDRHCWAIOOQDT-UHFFFAOYSA-N
• N-(3-methylpyridine-2yl) acetamide
• NSC108454
• RP21382
• ST2419657
• W8223
• A
• L10169
• DTXSID00296244
• SB53232
• N-(3-Methylpyridine-2-yl)acetamide
• 7463-30-1
• AS-18531
• AMY10572
• CS-0092042
• NSC-108454
• AKOS003872832
• FT-0687905
• MFCD00495347
• SCHEMBL5629538
• NSC-404339
• A865848
• J-507686
• A1-00827
• 2-Acetamido-3-methylpyridine
• A3065
• N-[3-METHYL-2-PYRIDYL] ACETAMIDE
• n-(3-Methylpyridin-2-yl)acetamide

• MDL： MFCD00495347
• Inchi： 1S/C8H10N2O/c1-6-4-3-5-9-8(6)10-7(2)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： KPDRHCWAIOOQDT-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 158°C/14mmHg(lit.)
• Flash Point: 150.7±22.3 °C
• PSA: 41.99000
• LogP: 1.42140
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

n-(3-Methylpyridin-2-yl)acetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on n-(3-Methylpyridin-2-yl)acetamide

N-(3-Methylpyridin-2-yl)Acetamide: A Comprehensive Overview

N-(3-Methylpyridin-2-yl)acetamide, also known by its CAS number 7463-30-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The structure of N-(3-Methylpyridin-2-yl)acetamide consists of a pyridine ring substituted with a methyl group at the 3-position and an acetamide group attached at the 2-position. This specific substitution pattern imparts distinctive chemical and physical properties to the molecule.

The synthesis of N-(3-Methylpyridin-2-yl)acetamide typically involves a multi-step process, often starting with the preparation of the corresponding pyridine derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and reduce the environmental footprint of its production.

One of the most promising applications of N-(3-Methylpyridin-2-yl)acetamide lies in the field of pharmacology. Studies have shown that this compound exhibits potential as a lead molecule for drug development, particularly in targeting specific enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. The pyridine ring, being aromatic and electron-deficient, can interact with various biomolecules, making it a valuable scaffold for medicinal chemists.

In addition to its pharmacological applications, N-(3-Methylpyridin-2-yl)acetamide has also found utility in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has made it a candidate for developing pesticides or herbicides. Recent research has focused on optimizing its bioavailability and reducing potential toxicity to non-target organisms, which are critical factors for its successful application in agriculture.

The physical properties of N-(3-Methylpyridin-2-yl)acetamide are also worth noting. It is typically a crystalline solid with a melting point around 150°C. Its solubility in common solvents such as water and organic solvents varies depending on the substituents, but it generally exhibits moderate solubility in polar solvents due to the presence of the acetamide group.

From an environmental perspective, understanding the fate and behavior of N-(3-Methylpyridin-2-yl)acetamide in natural systems is crucial. Recent studies have investigated its biodegradation pathways and potential impact on aquatic ecosystems. These studies aim to ensure that its use does not pose significant risks to the environment, aligning with global efforts toward sustainable chemistry practices.

In conclusion, N-(3-Methylpyridin-2-yl)acetamide (CAS No: 7463-30-1) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure, coupled with ongoing research into its synthesis, properties, and applications, positions it as an important molecule in contemporary chemical research. As scientific understanding continues to evolve, so too will the potential uses and benefits of this intriguing compound.